Cas no 1353987-18-4 (N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine)

• Product Name: N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
• CAS No: 1353987-18-4
• MF: C₂₀H₂₄Cl₂N₂
• MW: 363.323963165283
• CID: 2091556
• PubChem ID: 66569629
• Update Time: 2025-10-29

N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
• 1-N,4-N-bis[(3-chlorophenyl)methyl]cyclohexane-1,4-diamine
• N,N'-Bis-(3-chloro-benzyl)-cyclohexane-1,4-diamine
• trans-N,N'-Bis(3-chlorobenzyl)-1,4-cyclohexanediamine
• (1R,4R)-N,N'-Bis-(3-chloro-benzyl)-cyclohexane-1,4-diamine
• 1400636-52-3
• N1,N4-BIS[(3-CHLOROPHENYL)METHYL]CYCLOHEXANE-1,4-DIAMINE
• SB48473
• (1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
• C20H24Cl2N2
• SB82781
• 1353987-18-4
• AKOS024464415
• trans-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine

• MDL： MFCD21098464
• Inchi： 1S/C20H24Cl2N2/c21-17-5-1-3-15(11-17)13-23-19-7-9-20(10-8-19)24-14-16-4-2-6-18(22)12-16/h1-6,11-12,19-20,23-24H,7-10,13-14H2
• InChI Key： LLOHHUTUYLQXSO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1CCC(CC1)NCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 362.1316542g/mol
• Monoisotopic Mass: 362.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 24.1Ų

Additional information on N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine

Comprehensive Overview of N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine (CAS No. 1353987-18-4)

N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine (CAS No. 1353987-18-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This diamino derivative, featuring a cyclohexane backbone and 3-chlorobenzyl substituents, exhibits unique structural properties that make it valuable for applications ranging from drug development to polymer synthesis. Researchers are particularly interested in its potential as a building block for high-performance polymers and bioactive molecules, aligning with current trends in sustainable chemistry and green synthesis methodologies.

The compound's molecular architecture combines a rigid cyclohexane-1,4-diamine core with flexible 3-chlorobenzyl arms, creating a versatile scaffold for molecular design. This structural duality allows for tunable physicochemical properties, addressing the growing demand for customizable materials in advanced manufacturing. Recent studies have explored its role in coordination chemistry, where it serves as a chelating ligand for transition metals – a hot topic in catalysis research and energy storage applications that dominate scientific discourse today.

From a synthetic chemistry perspective, N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine represents an interesting case study in selective functionalization strategies. The presence of both amine and aromatic chloro groups offers multiple sites for further modification, making it relevant to current discussions about click chemistry and modular synthesis approaches. Its structure-activity relationships are frequently compared to similar diamine derivatives in drug discovery forums, particularly for central nervous system targeting molecules where such scaffolds show promise.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and mass spectrometry, topics that consistently rank high in scientific search queries. The chlorobenzyl moieties produce distinctive spectral patterns that serve as valuable teaching examples in spectral interpretation workshops. Furthermore, its crystalline form has been analyzed via X-ray diffraction, contributing to ongoing academic debates about molecular packing and supramolecular interactions – areas receiving increased attention in materials informatics research.

In industrial contexts, the compound's stability under various pH conditions and thermal profiles make it suitable for specialty chemical formulations. Manufacturers searching for heat-resistant additives or corrosion inhibitors often investigate such halogenated diamines as potential candidates. The 3-chloro substitution pattern specifically attracts interest due to its balance between electronic effects and steric considerations – a frequent discussion point in structure-property relationship analyses trending on research platforms.

Environmental considerations regarding N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine focus on its biodegradation pathways and ecotoxicological profile, addressing the surge in public interest about green chemistry metrics. Computational chemistry studies modeling its environmental fate frequently appear in literature, responding to regulatory demands for sustainability assessments of chemical products. These aspects connect with popular searches about benign-by-design compounds and molecular lifecycle analysis methodologies.

The compound's potential in medicinal chemistry continues to inspire research, particularly regarding its pharmacophore features that resemble various CNS-active molecules. While not itself a drug substance, its structural motifs appear in patents investigating neurotransmitter modulation – a subject generating substantial traffic in pharmaceutical databases. The chlorobenzyl-cyclohexanediamine combination offers intriguing possibilities for blood-brain barrier penetration studies, aligning with current drug delivery research priorities.

Quality control protocols for CAS 1353987-18-4 emphasize HPLC purity analysis and residual solvent monitoring, reflecting industry standards that dominate technical queries about chemical characterization. The compound's chromatographic behavior serves as a reference point for method development discussions in analytical chemistry circles. Storage conditions typically recommended for such amino-aromatic compounds also generate frequent practical questions from laboratory professionals.

Emerging applications in nanotechnology have recently brought attention to N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine as a potential surface modifier or nanoparticle stabilizer. Its dual hydrophobic-hydrophilic character makes it relevant to current nanotechnology searches focusing on interface engineering. Materials scientists particularly value its potential in creating functionalized surfaces for sensor applications – a rapidly growing sector in diagnostic technology development.

Academic interest in this compound extends to computational modeling studies predicting its conformational preferences and electronic properties. Such investigations respond to the increasing integration of in silico methods in chemical research, a trend reflected in rising searches for molecular dynamics tutorials and quantum chemistry applications. The compound's moderate size makes it ideal for demonstrating density functional theory calculations to students – an important consideration for chemistry education resources.

Safety assessments of 1353987-18-4 typically focus on standard laboratory handling procedures rather than regulatory restrictions, making it a frequent subject of chemical hygiene discussions. Proper personal protective equipment recommendations and waste disposal methods for similar compounds consistently rank among top queries from research professionals, reflecting the growing emphasis on responsible research practices across scientific disciplines.